Cas no 51521-30-3 (Pyrido[4,3-g]isoquinoline)

• Product Name: Pyrido[4,3-g]isoquinoline
• CAS No: 51521-30-3
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 362087
• PubChem ID: 22999777
• Update Time: 2025-04-19

Pyrido[4,3-g]isoquinoline Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-g]isoquinoline
• SCHEMBL445516
• 51521-30-3
• DTXSID60629478

• Inchi： 1S/C12H8N2/c1-3-13-7-11-6-12-8-14-4-2-10(12)5-9(1)11/h1-8H
• InChI Key： KNYFJKORPUITSG-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C3C=CN=CC3=CC=2C=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives